Cas no 2014417-23-1 (tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate)

tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate structure
2014417-23-1 structure
Product Name:tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate
CAS No:2014417-23-1
MF:C11H13ClN2O3S
MW:288.750520467758
CID:5561952
PubChem ID:122583430
Update Time:2023-11-24

tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2014417-23-1
    • SCHEMBL18107008
    • EN300-28253974
    • tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
    • tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate
    • Inchi: 1S/C11H13ClN2O3S/c1-11(2,3)17-10(16)14-4-6-8(7(15)5-14)18-9(12)13-6/h4-5H2,1-3H3
    • InChI Key: GITJUZWPYJZQDU-UHFFFAOYSA-N
    • SMILES: ClC1=NC2=C(C(CN(C(=O)OC(C)(C)C)C2)=O)S1

Computed Properties

  • Exact Mass: 288.0335411g/mol
  • Monoisotopic Mass: 288.0335411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 87.7Ų

tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28253974-0.05g
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
2014417-23-1 95%
0.05g
$229.0 2023-09-09
Enamine
EN300-28253974-0.1g
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
2014417-23-1 95%
0.1g
$342.0 2023-09-09
Enamine
EN300-28253974-0.25g
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
2014417-23-1 95%
0.25g
$487.0 2023-09-09
Enamine
EN300-28253974-0.5g
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
2014417-23-1 95%
0.5g
$768.0 2023-09-09
Enamine
EN300-28253974-1.0g
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
2014417-23-1 95%
1.0g
$986.0 2023-07-07
Enamine
EN300-28253974-2.5g
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
2014417-23-1 95%
2.5g
$1931.0 2023-09-09
Enamine
EN300-28253974-5.0g
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
2014417-23-1 95%
5.0g
$2858.0 2023-07-07
Enamine
EN300-28253974-10.0g
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
2014417-23-1 95%
10.0g
$4236.0 2023-07-07
Enamine
EN300-28253974-1g
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
2014417-23-1 95%
1g
$986.0 2023-09-09
Enamine
EN300-28253974-5g
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
2014417-23-1 95%
5g
$2858.0 2023-09-09
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd